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Chemical & Biological Characterization of Delcasertib

The table below summarizes the fundamental data for Delcasertib, which is crucial for planning in vivo

experiments [1].

Property Description

Synonyms KAI-9803; BMS-875944

Biological Target δ-protein kinase C (δPKC) [1]

Relevant In Vivo Model Crl:CD(SD) rats (6-week-old male) [1]

Reported Intravenous
Dosage

1 mg/kg (for PK analysis) [1]

Molecular Weight 2880.28 g/mol [1]

CAS Number 949100-39-4 [1]

Formulation Note The free form is prone to instability; the stable hydrochloride salt form is

recommended [1]
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In Vivo Protocol (Femoral Vein Administration)

While a full detailed protocol is not provided in the search results, the following information can be used as a

foundational reference.

Animal Model: The method has been used in six-week-old male Crl:CD(SD) rats [1].

Route of Administration: Femoral vein injection [1].
Dosage: A dose of 1 mg/kg has been reported for pharmacokinetic analysis [1].

Key Findings: Studies indicate that administration at the end of an ischemic event reduced cardiac
damage caused by ischemia-reperfusion in a rat model of acute myocardial infarction. The

distribution to tissues like the liver, kidney, and heart is facilitated by its reversible conjugation to a
cell-penetrating peptide (TAT47-57) [1].

Important Experimental Considerations

Compound Instability: Please note that the free form of delcasertib is prone to instability. It is
advisable to use the stable salt form (e.g., Delcasertib hydrochloride), which retains the same

biological activity [1].
Clinical Context: Despite promising pre-clinical results in animal models, a large clinical trial

(PROTECTION AMI) concluded that intravenous delcasertib during angioplasty for heart attack
patients did not reduce biomarkers of myocardial injury compared to placebo [2]. This is a critical

point for framing the translational relevance of future research.

Suggested Protocol Outline and Workflow

The following diagram outlines a logical workflow for establishing an in vivo efficacy study based on the

gathered information.
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Start: Study Design

Acquire stable salt form
(Delcasertib HCl)

Prepare dosing solution
(Sterile filtration recommended)

Anesthetize and prepare
6-week-old male SD rats

Perform femoral vein
administration (1 mg/kg)

Induce ischemia/reperfusion
in AMI model

Administer compound
at end of ischemia

Collect tissue samples
(Heart, Liver, Kidney, Plasma)

Analyze PK parameters &
infarct size
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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